Cas no 1508848-20-1 (1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 1508848-20-1
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6199550
• PubChem ID: 96776874
• Update Time: 2025-06-13

1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid
• 1508848-20-1
• EN300-1756470

• Inchi： 1S/C10H13NO2S/c1-7-8(14-6-11-7)10(9(12)13)4-2-3-5-10/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： XLBIKKYYXBBKJH-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid (CAS No. 1508848-20-1)

1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid (CAS No. 1508848-20-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the research and application of this compound.

The molecular formula of 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid is C₁₂H₁₃NOS₂, and it has a molecular weight of approximately 247.36 g/mol. The compound features a cyclopentane ring substituted with a carboxylic acid group and a 4-methyl-1,3-thiazole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing subject for scientific investigation.

In terms of chemical stability, 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid is generally stable under standard laboratory conditions. However, it is advisable to store it in a cool, dry place to maintain its integrity. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups.

The biological activities of 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid have been the focus of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in cancer cells. These findings highlight the potential therapeutic value of 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid in cancer treatment.

In addition to its direct biological activities, 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. The cyclopentane ring and thiazole moiety provide structural flexibility that can be exploited to design compounds with improved pharmacokinetic profiles and reduced side effects. This versatility makes it an attractive starting material for drug discovery efforts.

The synthesis of 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid has been optimized through various synthetic routes. One common approach involves the reaction of 4-methylthiazole with cyclopentanone followed by carboxylation steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

The safety profile of 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(4-methyl-1,3-thiazol-5-yl)cyclopentane-1-carboxylic acid (CAS No. 1508848-20)-20-20-20-20-20-20-20-20-20-20-20-20-20-20-20-^{------------------) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.}